Cas no 2703773-47-9 (1-5-amino-2-(difluoromethoxy)phenyl-1,3-diazinane-2,4-dione)

• Product Name: 1-5-amino-2-(difluoromethoxy)phenyl-1,3-diazinane-2,4-dione
• CAS No: 2703773-47-9
• MF: C₁₁H₁₁F₂N₃O₃
• MW: 271.220149278641
• CID: 5616005
• PubChem ID: 165944618
• Update Time: 2025-08-05

1-5-amino-2-(difluoromethoxy)phenyl-1,3-diazinane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-[5-amino-2-(difluoromethoxy)phenyl]-1,3-diazinane-2,4-dione
• EN300-33337453
• 2703773-47-9
• 1-5-amino-2-(difluoromethoxy)phenyl-1,3-diazinane-2,4-dione

• Inchi： 1S/C11H11F2N3O3/c12-10(13)19-8-2-1-6(14)5-7(8)16-4-3-9(17)15-11(16)18/h1-2,5,10H,3-4,14H2,(H,15,17,18)
• InChI Key： ACPQKBISCCERIZ-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1N1C(NC(CC1)=O)=O)N)F

Computed Properties

• Exact Mass: 271.07684755g/mol
• Monoisotopic Mass: 271.07684755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 84.7Ų

Additional information on 1-5-amino-2-(difluoromethoxy)phenyl-1,3-diazinane-2,4-dione

Comprehensive Overview of 1-5-amino-2-(difluoromethoxy)phenyl-1,3-diazinane-2,4-dione (CAS No. 2703773-47-9)

The compound 1-5-amino-2-(difluoromethoxy)phenyl-1,3-diazinane-2,4-dione (CAS No. 2703773-47-9) is a structurally unique and pharmacologically significant molecule that has garnered attention in recent years due to its potential applications in medicinal chemistry and drug development. This diazinane-based derivative features a difluoromethoxy substituent, which enhances its metabolic stability and bioavailability, making it a promising candidate for further research. The presence of the amino group at the 5-position further contributes to its reactivity and potential interactions with biological targets.

In the context of current scientific trends, researchers are increasingly focusing on fluorinated compounds due to their ability to improve drug-like properties such as lipophilicity, membrane permeability, and resistance to enzymatic degradation. The difluoromethoxy moiety in 1-5-amino-2-(difluoromethoxy)phenyl-1,3-diazinane-2,4-dione aligns with this trend, as fluorination is a widely adopted strategy in modern drug design. This compound's unique structure also positions it as a potential scaffold for the development of novel enzyme inhibitors or receptor modulators, which are highly sought after in the pharmaceutical industry.

One of the most frequently asked questions in online searches related to this compound is: "What are the potential therapeutic applications of 1-5-amino-2-(difluoromethoxy)phenyl-1,3-diazinane-2,4-dione?" While preclinical data is still emerging, preliminary studies suggest that this molecule may exhibit activity against certain inflammatory pathways or neurological targets. Its diazinane core is structurally similar to other bioactive molecules, which hints at its potential utility in treating conditions such as chronic pain or neurodegenerative diseases. However, further research is needed to validate these hypotheses.

Another area of interest is the synthetic methodology for producing 1-5-amino-2-(difluoromethoxy)phenyl-1,3-diazinane-2,4-dione. Organic chemists are exploring efficient and scalable routes to synthesize this compound, with a focus on optimizing yield and purity. The incorporation of the difluoromethoxy group often requires specialized reagents and conditions, which adds to the complexity of its synthesis. Researchers are also investigating whether this compound can serve as a building block for more complex molecules, leveraging its reactive amino and carbonyl functionalities.

From an SEO perspective, terms like "diazinane derivatives," "fluorinated pharmaceuticals," and "drug discovery scaffolds" are highly relevant to this compound and are frequently searched by professionals in the field. By incorporating these keywords naturally into the discussion, this article aims to provide valuable information while improving its visibility in search engine results. Additionally, the growing interest in AI-driven drug discovery has led to increased scrutiny of novel compounds like 1-5-amino-2-(difluoromethoxy)phenyl-1,3-diazinane-2,4-dione, as computational tools can help predict their properties and potential applications.

In summary, 1-5-amino-2-(difluoromethoxy)phenyl-1,3-diazinane-2,4-dione (CAS No. 2703773-47-9) represents an exciting area of research in medicinal chemistry. Its unique structural features, combined with the growing demand for fluorinated bioactive molecules, make it a compound worth watching in the coming years. As more data becomes available, its role in drug development and other scientific applications will likely become clearer, offering new opportunities for innovation and therapeutic advancement.